Cas no 1176202-62-2 (2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate)

• Product Name: 2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate
• CAS No: 1176202-62-2
• MF: C₂₀H₂₅F₆N₂P
• MW: 438.390086889267
• CID: 2602659
• PubChem ID: 329761056
• Update Time: 2025-11-01

2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 2-[2,6-di(propan-2-yl)phenyl]-5-methylimidazo[1,5-a]pyridin-4-ium,hexafluorophosphate
• 2-[2,6-Bis(1-methylethyl)phenyl]-5-methylimidazo[1,5-a]pyridinium hexafluorophosphate
• 2-(2,6-Diisopropylphenyl)-5-methyl-2h-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate(V)
• 2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate
• 2-(2,6-Diisopropylphenyl)-5-methylimidazo[1,5-a]pyridinium hexafluorophosphate
• DTXSID50746269
• 1176202-62-2
• 2-(2,6-Diisopropylphenyl)-5-methylimidazo[1,5-a]pyridinium hexafluorophosphate
• 2-(2,6-Diisopropylphenyl)-5-methylimidazo[1,5-a]pyridinium hexafluorophosphate, 95%
• SCHEMBL21327801

• MDL： MFCD09842842
• Inchi： 1S/C20H25N2.F6P/c1-14(2)18-10-7-11-19(15(3)4)20(18)21-12-17-9-6-8-16(5)22(17)13-21;1-7(2,3,4,5)6/h6-15H,1-5H3;/q+1;-1
• InChI Key： QMSMRHHBCWKWQO-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+]1(C=C2C=CC=C(C)N2C=1)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 438.16595478g/mol
• Monoisotopic Mass: 438.16595478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.3

Experimental Properties

• Melting Point: 246-256 °C

2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate

Introduction to 2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate (CAS No. 1176202-62-2)

2-[2,6-Di(propan-2-yl)phenyl]-5-methyl-2H-imidazo[1,5-a]pyridin-4-ium hexafluorophosphate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1176202-62-2, belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its di(propan-2-yl)phenyl substituents and the presence of a hexafluorophosphate counterion, contribute to its distinct chemical properties and reactivity, making it a subject of extensive research and development.

The imidazopyridine core of CAS No. 1176202-62-2 is a heterocyclic aromatic system that has been extensively studied for its pharmacological significance. This scaffold is capable of interacting with various biological targets, including enzymes and receptors, which makes it a valuable starting point for the design of novel bioactive molecules. The 5-methyl group in the structure further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. Additionally, the presence of the hexafluorophosphate anion enhances the compound's solubility in polar solvents while maintaining its stability under various chemical conditions.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from imidazopyridine derivatives. These compounds have shown promise in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The di(propan-2-yl)phenyl moiety in CAS No. 1176202-62-2 is particularly noteworthy as it introduces steric bulk and lipophilicity to the molecule, which can be critical for optimizing pharmacokinetic profiles. This feature has led to its exploration as a key structural element in drug discovery programs aimed at improving target engagement and reducing off-target effects.

One of the most compelling aspects of CAS No. 1176202-62-2 is its potential as an intermediate in the synthesis of more complex pharmacologically active agents. The imidazopyridine scaffold provides a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can fine-tune biological activity. For instance, modifications at the 5-methyl position or the aromatic ring can significantly alter the compound's interactions with biological targets. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop novel molecules with improved efficacy and safety profiles.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of imidazopyridine derivatives. Computational modeling and experimental techniques have been employed to elucidate how subtle changes in the molecular structure can impact binding affinity and selectivity. In particular, the di(propan-2-yl)phenyl substituent has been shown to play a crucial role in modulating interactions with protein targets. By optimizing this moiety, researchers aim to enhance binding interactions while minimizing unwanted side effects.

The hexafluorophosphate counterion in CAS No. 1176202-62-2 also contributes to its unique properties by influencing solubility and stability. Hexafluorophosphates are known for their ability to enhance solubility in polar organic solvents while maintaining chemical stability under various conditions. This makes them particularly useful in pharmaceutical formulations where solubility is a critical factor for drug delivery. The stability provided by the hexafluorophosphate anion ensures that the compound remains viable during storage and transportation, which is essential for clinical applications.

Current research trends indicate that imidazopyridine derivatives are being increasingly explored for their potential in treating chronic diseases such as cancer and neurodegenerative disorders. The ability of these compounds to interact with multiple biological targets makes them promising candidates for multitarget drug discovery efforts. For example, studies have shown that modifications at the 5-methyl position can enhance binding to specific enzymes involved in cancer pathways. This has spurred interest in developing analogs of CAS No. 1176202-62-2 that exhibit improved selectivity and potency.

The synthesis of CAS No. 1176202-62-2 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it feasible to produce larger quantities of the compound for research purposes. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

In conclusion,CAS No. 1176202-62-2, or 2-[di(propan- ) phenyl)>)->)->)-_methyl- >)-_H-imidazo[1,,5-a]pyridin_-4-ium hexafluorophosphate, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.

The compound's intricate architecture, characterized by its di(propan-) ) phenyl, 5-methyl, and hexafluorophosphate components,CAS No. strong>1176No. strong>>17202No.-62>22 strongly positions itself as a cornerstone in drug discovery efforts aimed at addressing complex diseases through innovative molecular design.